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Compound of Interest

Compound Name: 298202-25-2
CAS No.: 298202-25-2
Cat. No.: B612631
Get Quote
. J

Executive Summary & Chemical Profile

CAS 298202-25-2 corresponds to IRBP (1-20), human (Interphotoreceptor Retinoid-Binding
Protein fragment).[1][2] It is a bioactive peptide used primarily in research to induce
Experimental Autoimmune Uveoretinitis (EAU) in animal models.[2]

While peptides are often mistakenly categorized as low-risk "biologicals," this specific
compound is an immunogen. It is designed to trigger an immune response. Therefore, disposal
procedures must ensure complete denaturation and destruction to prevent accidental
sensitization of personnel or environmental contamination.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b612631#bc-rfq
https://www.benchchem.com/product/b612631/docs?utm_src=pdf-body#operational-disposal-guide-cas-298202-25-2-irbp-1-20
https://www.001chemical.com/chem/298202-25-2
https://www.medchemexpress.com/IRBP__1-20_,_human.html
https://www.medchemexpress.com/IRBP__1-20_,_human.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612631?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Property Specification

IRBP (1-20), human (Peptide Sequence:
GPTHLFQPSLVLDMAKVLLD)

Chemical Name

Physical State Solid (Lyophilized powder) or Liquid (Solvated)

] Bioactive Immunogen. Potential for respiratory
Primary Hazard o
or dermal sensitization.[3]

Soluble in water (basic pH) or organic solvents

Solubility .

(DMSO, Acetonitrile).

Not P-listed or U-listed. Regulated as Non-
RCRA Status Regulated Chemical Waste (unless solvated in

hazardous solvents).

Pre-Disposal Assessment (The "Stop & Check" Phase)

Before discarding, you must characterize the waste based on the solvent matrix. The peptide
itself is combustible, but the solvent dictates the regulatory waste stream.

e Condition A: Dry/Lyophilized Powder.
o Route: High-Temperature Incineration.

o Condition B: Solvated in Organics (DMSO, Methanol, Acetonitrile).
o Route: Flammable/Organic Chemical Waste stream.

» Condition C: Solvated in Aqueous Buffer.

o Route: Chemical Deactivation (Bleach) or Aqueous Chemical Waste.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Vials, Residual Powder)

Rationale: Incineration is the only method that guarantees the destruction of the peptide
sequence, eliminating immunogenic potential.
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e Segregation: Do not place in standard trash or "sharps" containers unless designated for
incineration.

» Primary Containment: Keep the peptide in its original glass/plastic vial. Cap tightly.

e Secondary Containment: Place the vial into a transparent, sealable bag (e.g., Ziploc) to
contain potential dust.

e Labeling: Affix a "Non-Regulated Chemical Waste" label.
o Text: "Solid Waste - IRBP Peptide (Immunogen). For Incineration."

» Disposal: Deposit into the Yellow Barrel (Trace Chemo/Incineration) or the designated Lab
Chemical Waste Drum.

Protocol B: Liquid Waste (DMSO/Organic Solvents)

Rationale: DMSO penetrates skin rapidly and can carry the peptide into the bloodstream. This
waste is hazardous due to the solvent.

No Bulking: Do not mix with aqueous acids or oxidizers.

Collection: Pour waste into a High-Density Polyethylene (HDPE) or Glass solvent waste
carboy.

Labeling: Label as "Hazardous Waste - Flammable/Toxic."

o Constituents: "DMSO (99%), IRBP Peptide (<1%)."

Storage: Store in a flammables cabinet until vendor pickup.

Protocol C: Aqueous Waste & Deactivation

Rationale: While aqueous peptides can theoretically be biodegraded, EHS best practices
strictly prohibit drain disposal of bioactive experimental compounds.

o Deactivation (Optional but Recommended): Add 10% Sodium Hypochlorite (Bleach) to the
solution to reach a final concentration of ~1% hypochlorite. Let stand for 30 minutes.
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o Mechanism:[4][5][6][7][8] Oxidizes the methionine and cysteine residues, destroying

biological activity.

o Consolidation: Pour into the "Aqueous Chemical Waste" drum.

o Prohibition:NEVER pour down the lab sink, even if deactivated.

Decision Logic & Workflow (Visualization)

The following diagram illustrates the decision matrix for segregating CAS 298202-25-2 waste
streams to ensure compliance and safety.
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Figure 1: Segregation logic for IRBP (1-20) peptide waste based on solvent matrix and physical
state.

Emergency Contingencies: Spills

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b612631/docs?utm_src=pdf-body-img#operational-disposal-guide-cas-298202-25-2-irbp-1-20
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612631?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

If CAS 298202-25-2 is spilled, immediate containment is required to prevent aerosolization (if
powder) or spreading (if liquid).[6]

Scenario Protocol

1. Do not sweep dry. This creates aerosols.2.

Cover with paper towels dampened with 10%
Powder Spill Bleach.3. Wipe up carefully and place materials

in a biohazard/chemical bag.4. Clean area with

soap and water.[9][10]

1. Absorb with vermiculite or absorbent pads.2.
o ) If solvent is DMSO, wear Butyl Rubber gloves
Liquid Spill o
(Nitrile is permeable to DMSO).3. Place used

absorbents in the Hazardous Waste container.

References & Regulatory Grounding

e PubChem. (2025). Compound Summary: IRBP (1-20), human (CAS 298202-25-2).[1][2]
National Library of Medicine. [Link]

o U.S. Environmental Protection Agency (EPA). (2024).[8] Management Standards for
Hazardous Waste Pharmaceuticals and Amendment to the Nicotine Listing (40 CFR Part 266
Subpart P).[Link]

e Occupational Safety and Health Administration (OSHA).Laboratory Safety Guidance (OSHA
3404-11R).[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Operational Disposal Guide: CAS 298202-25-2 (IRBP
1-20)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612631/docs#operational-disposal-guide-cas-
298202-25-2-irbp-1-20]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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